Ethyl 8-ethyl-5,8-dihydro-5-oxo-2-(pyrrolidinyl)pyrido(2,3-d)pyrimidine-6-carboxylate

• CAS No.: 33836-43-0
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol
• IUPAC Name: ethyl 8-ethyl-5-oxo-2-pyrrolidin-1-ylpyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H20N4O3/c1-3-19-10-12(15(22)23-4-2)13(21)11-9-17-16(18-14(11)19)20-7-5-6-8-20/h9-10H,3-8H2,1-2H3
• InChI Key: YHDMQPIYLBFFSM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCCC3)C(=O)OCC

Description

Ethyl 8-ethyl-5,8-dihydro-5-oxo-2-(pyrrolidinyl)pyrido(2,3-d)pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H20N4O3 and its molecular weight is 316.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5.9 g of 6-ethoxycarbonyl-8-ethyl-2-methoxy-5-oxo-5,8-dihydro-pyrido[2,3-d]pyrimidine, 4.6 g. of pyrrolidine and 12 g of toluene are heated for 2 hours at 90° C. After cooling, 100 cm3 of water are added to the mixture. The precipitate is filtered off and washed with water. After drying, 5.5 g of 6-ethoxycarbonyl-8-ethyl-5-oxo-2-pyrrolidino-5,8-dihydro-pyrido[2,3-d]pyrimidine are obtained. After recrystallisation from ethanol, it melts at 202° C and is identical to the product described in the literature.